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Compound Focus: Boc-asn-obzl

CAS No.: 13512-57-7

Cat. No.: S688887

Get Quote

Key Identified Properties of Boc-Asn-OBzl

While solubility data is unavailable, the search results do provide other relevant physical characteristics,

summarized below.

Property Value / Description

CAS Number 13512-57-7 [1] [2]

Molecular Formula C₁₆H₂₂N₂O₅ [1] [2]

Molecular Weight 322.36 g/mol [1] [2]

Melting Point 124-126 °C [1] [2]

Density 1.188±0.06 g/cm³ (at 20°C) [1] [3]

Appearance White to off-white solid [1] [2]

Experimental Workflow for Solubility Determination

Based on standard laboratory practice for determining solubility, the following workflow outlines a general

approach you could take.
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Start: Prepare Boc-Asn-OBzl

Select a set of common
organic solvents

Add solvent to a small
known mass of compound

Agitate (e.g., vortex, stir)
at constant temperature

Observe visually for
complete dissolution

Record results:
Soluble / Partially Soluble / Insoluble

Repeat process for
each solvent

Next solvent

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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